Cas no 733043-32-8 ([(2-phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate)

• Product Name: [(2-phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
• CAS No: 733043-32-8
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5331071
• Update Time: 2025-05-20

[(2-phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(phenethylamino)ethyl 3-methylthiophene-2-carboxylate
• [2-oxo-2-(2-phenylethylamino)ethyl] 3-methylthiophene-2-carboxylate
• starbld0001657
• MLS002249491
• HMS3059I14
• STL195095
• SMR001316922
• Z19758822
• [(2-phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
• 2-oxo-2-[(2-phenylethyl)amino]ethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-12-8-10-21-15(12)16(19)20-11-14(18)17-9-7-13-5-3-2-4-6-13/h2-6,8,10H,7,9,11H2,1H3,(H,17,18)
• InChI Key： IDMMSKANWIWQOC-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(NCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6

Additional information on [(2-phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate

Professional Introduction to [(2-phenylethyl)carbamoyl)methyl 3-methylthiophene-2-carboxylate] and CAS No. 733043-32-8

The compound with the CAS number 733043-32-8 and the product name [(2-phenylethyl)carbamoyl)methyl 3-methylthiophene-2-carboxylate] represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thiophene moieties. Thiophene derivatives are known for their diverse biological activities, making them valuable scaffolds for medicinal chemistry. The presence of a carbamoyl group in the molecular structure of this compound introduces additional functionality, which can be exploited for modulating biological pathways. Specifically, the combination of a phenylethyl moiety and a methylthiophene ring creates a unique chemical entity with potential therapeutic benefits.

One of the most compelling aspects of this compound is its structural versatility. The carbamoyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored properties. This flexibility is particularly advantageous in drug discovery, where subtle alterations in molecular structure can significantly impact biological activity. Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and antioxidant effects. These findings underscore the importance of exploring novel heterocyclic compounds for therapeutic applications.

The synthesis of [(2-phenylethyl)carbamoyl)methyl 3-methylthiophene-2-carboxylate] involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity. These methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications. Additionally, the incorporation of green chemistry principles into the synthetic route has minimized waste and improved sustainability, aligning with global efforts to promote environmentally responsible practices.

From a biological perspective, the thiophene ring in this compound is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. The carbamoyl group further enhances these interactions by providing additional binding sites. This dual functionality makes the compound an attractive candidate for developing novel therapeutics. For instance, preliminary studies have shown that derivatives of this compound can inhibit the activity of certain enzymes associated with inflammatory diseases. Such findings highlight the potential of this class of compounds as lead candidates for drug development.

The pharmacokinetic properties of [(2-phenylethyl)carbamoyl)methyl 3-methylthiophene-2-carboxylate] are also worth considering. Due to its complex structure, this compound exhibits favorable solubility and metabolic stability, which are crucial factors for its bioavailability and efficacy. Advanced computational methods have been employed to predict these properties, allowing researchers to optimize the molecular design for better pharmacokinetic profiles. These computational approaches have become indispensable tools in modern drug discovery, enabling rapid screening and optimization of candidate compounds.

In conclusion, [(2-phenylethyl)carbamoyl)methyl 3-methylthiophene-2-carboxylate] represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research in this area continues to evolve, it is expected that compounds like this will play a significant role in addressing unmet medical needs. The ongoing development and optimization of synthetic methodologies will further enhance our ability to harness the full potential of this class of compounds.